AbstractThe purpose of the study was to assess the influence of humic substance on the transformation of phosphorus in acid soil, so an experiment was conducted in a lab setting using the same soil (Typic Rhodustalf) collected from the land where the field experiment is expected (Agricultural and Horticultural Research Station, Tarikere taluk, Karnataka India). Humic substance employed in treatment application was extracted from farm yard manure. The study proven that, in contrast to P fertilizers applied without humic substance, application of humic substance at higher doses along with P fertilizers increased the available P status, saloid-P and organic-P fraction over the course of the incubation period, particularly when rock phosphate combined with humic substance @ 60 mg kg−1. However, compared to P fertilizers without humic substance treatments, significant decrease in in Al-P, Fe-P, reductant soluble P, occluded P and Ca-P was found in Rock phosphate + humic substance @ 60 mg kg−1 with lower P fixation (35.31%) and Rock phosphate + humic substance @ 40 mg kg−1 with P fixation of 37.32%, while the absolute control treatment (60.34%) had the maximum P fixation capacity.

AbstractBismuth(III) nitrate (Bi(NO3)3) has pharmaceutical applications and is usually produced from elemental bismuth dissolution in nitric acid (HNO3). However, if bismuthinite (Bi2S3), which is one of the main minerals of bismuth, is used to produce elemental bismuth, sulfur dioxide (SO2), carbon monoxide (CO), and nitrogen oxides (NOx) are produced, which are three of the air pollutants considered the most serious threats to human health and welfare. This communication takes a thermodynamic approach to examine and then suggests an environmentally friendlier procedure to produce Bi(NO3)3: the direct dissolution of Bi2S3 in 1 M HNO3 at room temperature (25 °C).

AbstractThe synthesis of some novel diethyl {(4-oxo-1,4-dihydroquinolin-3-yl)(aryl/heteroaryl-amino)methyl}phosphonates, was achieved. The methodology is based on one-pot three-component reaction of 4-oxo-1,4-dihydroquinoline-3-carboxaldehyde (1), amine, and diethyl phosphite in the presence of CdI2 nanoparticles as an efficient catalyst under conventional heating at 80 °C or ultrasound irradiation at 50 °C. The mild reaction conditions, operational simplicity, and excellent yields are the essential advantages of this protocol. Most of the products recorded inhibitory effects toward plant pathogenic fungi nearly to the standard control. The hybridization between diethyl α-aminophosphonate and quinolin-4-one moieties clubbed with sulfonamide, antipyrine, or 1,2,4-triazine in one molecular frame displayed good antifungal activities.

Published in Phosphorus, Sulfur, and Silicon and the Related Elements (Ahead of Print, 2023)

AbstractThermodynamic properties of germanium species in aqueous solution are collected. The chemical and electrochemical equilibria between various forms of Ge (IV) are considered. The basic chemical and electrochemical equilibria for germanium are calculated. The potential – pH diagram for Ge–H2O system is revised. The possible cationic chemistry of Ge (IV) is discussed from the thermodynamic viewpoint.

AbstractUsing up-to-date methods for synthesis and analysis, 51 sulfonamides were prepared for use as tools in antitubercular drug discovery. The synthetic efforts were centered on varying substituents at three key structural units implicated in antimicrobial activity, namely the sulfonyl group, nitrogen N1 and nitrogen N4. Procedures were specific to the sites of functionalization. Preliminary biological assessments are included here on selected compounds. The results suggest that the compounds may be useful in the exploration of the likely interactions of sulfa drugs with enzymes found in tuberculosis (dihydropteroate synthase) or its human host (N-acetyltransferase), interactions that result in drug activity or drug de-activation, respectively.

AbstractA series of novel pyridylpyrazole amide compounds which contain benzothiazole, thiourea, and urea moieties, respectively, were successfully synthesized. Their structures were confirmed by IR, 1H NMR, 13C NMR, and HRMS. Some of the compounds were found to have favorable insecticidal potentials; particularly, the insecticidal activities of 3-chloro-1-(3-chloropyridin-2-yl)-N-(6-(trifluoromethyl)benzo[d]thiazol-2-yl)-1H-pyrazole-5-carboxamide (3b), 1-(3-chloropyridin-2-yl)-N-(4,6-dichlorobenzo[d]thiazol-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide (3g), 3-bromo-N-(4-chloro-2-(3-ethylthioureido)phenyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxamide (6e), 3-bromo-N-(4-chloro-2-(3-isopropylthioureido)-6-methylphenyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxamide (6g), 3-bromo-1-(3-chloropyridin-2-yl)-N-(2-(3-isopropylureido)-6-methylphenyl)-1H-pyrazole-5-carboxamide (7c), 3-bromo-N-(4-chloro-2-(3-isopropylureido)phenyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxamide (7d), 3-bromo-N-(4-chloro-2-(3-isopropylureido)-6-methylphenyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxamide (7f), and 3-bromo-N-(2-(3-(tert-butyl)ureido)-4-chloro-6-methylphenyl)-1-(3-chloropyridin-2-yl)-1H-pyrazole-5-carboxamide (7g) were close to and even superior to those of the insecticide triflumuron toward diamondback moth, and can be used as novel insecticidal leading structures for further investigations. Some of the compounds showed good fungicidal potentials against a broad spectrum of tested fungi including Sclerotinia sclerotiorum, Cercospora arachidicola, Physalospora piricala and Rhizoctonia cerealis, and were comparable with the commercial fungicide controls, among others, 3b, 3-bromo-1-(3-chloropyridin-2-yl)-N-(6-(trifluoromethyl)benzo[d]thiazol-2-yl)-1H-pyrazole-5-carboxamide (3d), and N-(4-chloro-2-methyl-6-(3-methylthioureido)phenyl)-1-(3-chloropyridin-2-yl)-3-(trifluoromethyl)-1H-pyrazole-5-carboxamide (6i) could serve as novel fungicidal leading compounds for further research. The structure-activity relationships were analyzed and discussed in detail. This research provides useful information for the design and discovery of novel insecticidal/fungicidal agents.

AbstractDithioacetalization, as a well-known class of organic transformation, was carried out for protection of a wide variety of aromatic (with electron releasing and electron withdrawing substituents), heteroaromatic and aliphatic aldehydes as well as ketones by 1,2-ethanedithiol/or 1,3-propanedithiol in the presence of Fe3O4@MCM-41-GPTMS-Gu-CuIINPs. The corresponding 1,3-dithiolanes and 1,3-dithianes were obtained chemoselectively in the presence of Fe3O4@MCM-41-GPTMS-Gu-CuIINPs with hexagonal core-shell structure, superparamagnetic behavior, and average particle size of 8–25 nm under mild reaction conditions. The nanostructured catalyst could be separated easily from the reaction mixture using a magnetic bar and reused in several reaction runs without any remarkable reduction in its catalytic activity. Nearly neutral conditions, good to high yields of the products, operational simplicity, easy work-up procedure, compatibility with various functional groups make the present method valuable in addition to the known methodologies.

AbstractO,O'-Diethyl-S-(N-phthalimidomethyl) dithiophosphate was synthesized and characterized by different spectroscopic methods (UV, IR, 1H, 13C, 31P, and 15N NMR) as well as DTA, TGA, DSC, and ESI techniques and single crystal X-ray diffraction. The compound exhibits fluorescence behavior and can serve as an antimicrobial agent. The crystal structure of O,O′-diethyl-S-(N-phthalimidomethyl) dithiophosphate displays the monodentate nature of the alkyl dithiophosphate moiety.

AbstractBis(hexamethylene)triamine-pentakis(methylphosphonic acid) (BTPMP) was investigated for its inhibiting action on corrosion of Fe500D reinforcement steel. Results of gravimetric studies inferred that 10 mM of BTPMP is effective in corrosion control of the steel in saturated calcium hydroxide solution tainted by chloride ions. According to the electrochemical studies, the interface of the metal/solution exhibits higher charger transfer resistance and lower constant phase element values in the presence of BTPMP. The open circuit potential (OCP) measurements indicate that the presence of BTPMP shifts OCP values of steel in concrete in positive direction. The nature of the film is protective as observed from prolonged time taken for failure of BTPMP-protected rebar compared with unprotected rebar during accelerated corrosion tests. Furthermore, it is observed that the bond strength between concrete and steel is unaffected by the inhibitor film.